Cas no 2227722-00-9 ((1R)-3-amino-1-(quinolin-3-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(quinolin-3-yl)propan-1-ol
• CAS No: 2227722-00-9
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6452670
• PubChem ID: 96860359
• Update Time: 2025-06-14

(1R)-3-amino-1-(quinolin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(quinolin-3-yl)propan-1-ol
• EN300-1998055
• 2227722-00-9

• Inchi： 1S/C12H14N2O/c13-6-5-12(15)10-7-9-3-1-2-4-11(9)14-8-10/h1-4,7-8,12,15H,5-6,13H2/t12-/m1/s1
• InChI Key： SGWLDVURRROLIW-GFCCVEGCSA-N
• SMILES： O[C@@H](C1=CN=C2C=CC=CC2=C1)CCN

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1Ų

Additional information on (1R)-3-amino-1-(quinolin-3-yl)propan-1-ol

Comprehensive Overview of (1R)-3-amino-1-(quinolin-3-yl)propan-1-ol (CAS No. 2227722-00-9)

(1R)-3-amino-1-(quinolin-3-yl)propan-1-ol is a chiral organic compound featuring a quinoline scaffold, which has garnered significant attention in pharmaceutical and biochemical research. With the CAS number 2227722-00-9, this compound is recognized for its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The quinoline-3-yl moiety contributes to its unique electronic properties, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in chiral amino alcohols like (1R)-3-amino-1-(quinolin-3-yl)propan-1-ol, as they serve as key building blocks for asymmetric synthesis. Researchers are exploring its role in designing small-molecule therapeutics, especially for neurodegenerative diseases and inflammation. The compound’s stereospecificity (R-configuration) is critical for binding affinity, a topic frequently searched in AI-driven drug design platforms.

From an industrial perspective, CAS 2227722-00-9 is often discussed in forums focusing on green chemistry and sustainable synthesis. Optimizing its production using catalytic asymmetric hydrogenation—a trending technique—aligns with the demand for eco-friendly processes. This resonates with the pharmaceutical industry’s shift toward reducing waste and improving atom economy, a hot topic in 2024 chemical trends.

The compound’s physicochemical properties—such as solubility, stability, and bioavailability—are frequently queried in computational chemistry databases. Its quinoline core enables π-π stacking interactions, a feature leveraged in structure-activity relationship (SAR) studies. These aspects are pivotal for medicinal chemists designing next-generation drugs, as evidenced by rising searches for “quinoline derivatives in drug discovery”.

In analytical chemistry, (1R)-3-amino-1-(quinolin-3-yl)propan-1-ol is characterized via HPLC and chiral chromatography, techniques often associated with quality control in APIs. The compound’s enantiomeric purity is a critical parameter, reflecting the broader industry emphasis on regulatory compliance—a recurring theme in GMP guidelines discussions.

Future research directions may explore its metal-chelating capabilities, given the quinoline group’s affinity for transition metals. This aligns with the surge in “metallodrugs” searches, highlighting its potential beyond traditional organic applications. As AI-assisted molecular modeling advances, CAS 2227722-00-9 could emerge as a candidate for virtual screening libraries.